Cas no 101976-15-2 (1,3-Isobenzofurandione,4-(acetyloxy)-)
101976-15-2 structure
Product Name:1,3-Isobenzofurandione,4-(acetyloxy)-
CAS No:101976-15-2
MF:C10H6O5
MW:206.151643276215
CID:162288
PubChem ID:294175
Update Time:2025-04-19
1,3-Isobenzofurandione,4-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,4-(acetyloxy)-
- (1,3-dioxo-2-benzofuran-4-yl) acetate
- DTXSID40144472
- NSC-162175
- 3-Acetoxyphthalic anhydride
- BRN 0186947
- NSC162175
- SCHEMBL2176042
- 4-18-00-01318 (Beilstein Handbook Reference)
- ZUNFXLSISHZWLF-UHFFFAOYSA-N
- 101976-15-2
- 1,3-Dioxo-1,3-dihydroisobenzofuran-4-yl acetate
- Phthalic anhydride, 3-acetoxy-
-
- Inchi: 1S/C10H6O5/c1-5(11)14-7-4-2-3-6-8(7)10(13)15-9(6)12/h2-4H,1H3
- InChI Key: ZUNFXLSISHZWLF-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C=2C1=O)OC(C)=O)=O
Computed Properties
- Exact Mass: 206.02148
- Monoisotopic Mass: 206.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.47
- Boiling Point: 381.4°Cat760mmHg
- Flash Point: 174.1°C
- Refractive Index: 1.585
- PSA: 69.67
- LogP: 0.92250
1,3-Isobenzofurandione,4-(acetyloxy)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
101976-15-2 (1,3-Isobenzofurandione,4-(acetyloxy)-) Related Products
- 4670-17-1(1,3-Isobenzofurandione,4,6-dimethoxy-)
- 1466-82-6(Acetylsalicylic anhydride)
- 479-20-9(ATRANORIN)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
- 436-32-8(Diffractaic acid)
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- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 37418-88-5(3-Hydroxyphthalic anhydride)
- 570-10-5(EVERNIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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